Cas no 4512-82-7 (2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide)

2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide structure
4512-82-7 structure
Product Name:2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
CAS No:4512-82-7
MF:C11H16BrNO
MW:258.154842376709
CID:929812
PubChem ID:20602
Update Time:2025-04-19

2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
    • 2-ethyl-1,2,3,4-tetrahydroisoquinolin-2-ium-5-ol,bromide
    • 5-ISOQUINOLINOL, 1,2,3,4-TETRAHYDRO-2-ETHYL-, HYDROBROMIDE
    • 4512-82-7
    • 2-Ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline, hydrobromide
    • 2-ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinolinium bromide
    • Inchi: 1S/C11H15NO.BrH/c1-2-12-7-6-10-9(8-12)4-3-5-11(10)13;/h3-5,13H,2,6-8H2,1H3;1H
    • InChI Key: HHXJQWUXHSIFMY-UHFFFAOYSA-N
    • SMILES: [Br-].OC1=CC=CC2=C1CC[NH+](CC)C2

Computed Properties

  • Exact Mass: 240.9163
  • Monoisotopic Mass: 257.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 25.8
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